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This guide provides an objective comparison of the experimental validation of the chiral
anomaly in the Weyl semimetal Niobium Phosphide (NbP) against other notable Weyl
semimetals. The chiral anomaly, a fundamental quantum mechanical effect, manifests as a
negative longitudinal magnetoresistance (NMR) and the presence of unique surface Fermi
arcs, offering potential avenues for novel electronic and spintronic applications. This document
summarizes key experimental data, details the underlying methodologies, and visualizes the
core concepts to facilitate a comprehensive understanding of the current state of research.

I. Comparative Analysis of Experimental Signhatures

The validation of the chiral anomaly in Weyl semimetals primarily relies on two key
experimental observations: the negative longitudinal magnetoresistance in magnetotransport
measurements and the direct visualization of Fermi arc surface states using Angle-Resolved
Photoemission Spectroscopy (ARPES).

Magnetotransport Properties

A hallmark of the chiral anomaly is the reduction in electrical resistance when a magnetic field
is applied parallel to the direction of the current. This negative magnetoresistance arises from
the pumping of chiral charges between Weyl nodes. The table below compares the NMR
characteristics observed in NbP with other well-studied Weyl semimetals.
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Consideration of "Current Jetting": It is crucial to distinguish the intrinsic chiral anomaly from
extrinsic effects like "current jetting,"” which can also produce a negative magnetoresistance.[4]
[5] Current jetting is a classical effect arising from inhomogeneous current distribution in high-
mobility materials under a magnetic field.[4][5][6] Careful experimental design, including the
geometry of electrical contacts, is necessary to mitigate this artifact.[4]

ARPES Observations of Fermi Arcs

ARPES is a powerful technique to directly probe the electronic band structure and visualize the
topological surface states known as Fermi arcs, which connect the projections of bulk Weyl
nodes of opposite chirality.
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Weyl Point
Separation (k-
space)
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Termination
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Niobium Phosphide
(NbP)

Fermi arcs have been
observed, though
resolving them can be
challenging due to the
small separation of
Weyl points.[7][8]

Estimated to be
smaller than in TaAs,
around 0.06 A-1[9]
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surface topology
between the Nb-
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terminated surfaces.
[91[10]

Tantalum Arsenide
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Clearly resolved and
well-characterized
"tadpole” shaped

Fermi arcs.

Larger separation
compared to NbP,
approximately 0.15
A-1]9]

Yes, differences
between Ta- and As-
terminated surfaces

are observed.

Niobium Arsenide
(NbAs)

Fermi arcs have been
experimentally
observed.

Intermediate between
NbP and TaAs.

Yes.

Il. Experimental Protocols
A. Single Crystal Growth: Chemical Vapor Transport

(CVT)

High-quality single crystals are essential for observing the intrinsic properties of Weyl

semimetals. The Chemical Vapor Transport (CVT) method is a widely used technique for

growing NbP and its analogues.[11]

Protocol Outline:

e Precursor Synthesis: Stoichiometric amounts of high-purity niobium (or tantalum/niobium)

and phosphorus (or arsenic) powders are sealed in an evacuated quartz ampoule.

» Polycrystalline Formation: The ampoule is heated in a furnace to a high temperature (e.g.,

900°C) for several days to form a polycrystalline powder.[11] The temperature is ramped
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slowly to control the vapor pressure of the pnictogen.[11]

o Crystal Growth: The polycrystalline material is then sealed in another quartz ampoule with a
transport agent, typically iodine (I2).[11] The ampoule is placed in a two-zone tube furnace
with a temperature gradient (e.g., 1000°C at the source zone and 900°C at the growth zone).
[11]

» Transport and Deposition: The transport agent reacts with the material at the hotter end to
form a gaseous intermediate. This gas diffuses to the colder end, where it decomposes,
depositing single crystals.

o Crystal Recovery: After a growth period of several days to weeks, the furnace is slowly
cooled, and the single crystals are harvested.

B. Magnetotransport Measurements: Four-Probe Method

The negative longitudinal magnetoresistance is typically measured using a four-probe setup to
minimize contact resistance artifacts.[12][13][14][15][16]

Protocol Outline:

o Sample Preparation: A single crystal of the Weyl semimetal is cut into a bar shape with a
defined crystallographic orientation.

» Contact Placement: Four electrical contacts are made on the sample, typically in a linear
configuration. The outer two contacts are for sourcing the current, and the inner two are for
measuring the voltage drop.

o Measurement Setup: The sample is mounted in a cryostat capable of reaching low
temperatures and equipped with a superconducting magnet. The setup should allow for
precise alignment of the magnetic field with the direction of the current flow.

o Data Acquisition: A constant current is passed through the outer probes, and the voltage
across the inner probes is measured as a function of the applied magnetic field strength. The
magnetic field is swept, and the resistance is calculated (R = V/I).

e Angular Dependence: To confirm the chiral anomaly, the measurement is repeated at various
angles between the electric and magnetic fields. The negative magnetoresistance should be
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maximal when the fields are parallel and diminish as the angle increases.

C. Electronic Structure Characterization: Angle-
Resolved Photoemission Spectroscopy (ARPES)

ARPES directly measures the kinetic energy and momentum of photoemitted electrons to map
the electronic band structure.[9][17]

Protocol Outline:

Sample Preparation: A high-quality single crystal is cleaved in-situ under ultra-high vacuum
(UHV) to expose a clean, atomically flat surface.

e Photon Source: A monochromatic light source, typically a synchrotron beamline or a UV
laser, is used to illuminate the sample. The photon energy can be tuned to vary the probing
depth (surface vs. bulk sensitivity).

» Electron Analyzer: A hemispherical electron analyzer measures the kinetic energy and
emission angle of the photoelectrons.

o Data Acquisition: The intensity of the photoemitted electrons is recorded as a function of their
kinetic energy and two emission angles. This data is then converted to a plot of energy
versus momentum, representing the electronic band structure.

o Fermi Surface Mapping: By integrating the photoemission intensity within a narrow energy
window around the Fermi level, a map of the Fermi surface can be generated, revealing the
presence of Fermi arcs.

lll. Visualizations
Chiral Anomaly and Negative Longitudinal
Magnetoresistance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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